dibenzo[a,d]cyclooctene-6,12(5H,7H)-dione

• Molecular Formula: C16H12O2
• Molecular Weight: 236.26 g/mol
• IUPAC Name: tricyclo[10.4.0.03,8]hexadeca-1(16),3,5,7,12,14-hexaene-2,10-dione
• InChI: InChI=1S/C16H12O2/c17-13-9-11-5-1-3-7-14(11)16(18)15-8-4-2-6-12(15)10-13/h1-8H,9-10H2
• InChI Key: XBRMYKWUPSTQEC-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)CC2=CC=CC=C2C(=O)C3=CC=CC=C31

Description

Dibenzo[a,d]cyclooctene-6,12(5H,7H)-dione is a useful research compound. Its molecular formula is C16H12O2 and its molecular weight is 236.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Employing the procedure substantially as described in Example 1, Steps A through D, but substituting for the 5H-dibenzo[a,d]cyclohepten-5-one used in Step A thereof an equimolecular amount of 3-bromo-5H-dibenzo[a,d]cyclohepten-5-one, 3-chloro-5H-dibenzo[a,d]cyclohepten-5-one, or 3-fluoro-5H-dibenzo[a,d]cyclohepten-5-one, and o-chlorobromobenzene as solvent in Step B, there are produced, respectively, 2-bromo-6,12-dioxo-5,6,7,12-tetrahydrodibenzo[a,d]cyclooctene, m.p. 133°-138° C., 2-chloro-6,12-dioxo-5,6,7,12-tetrahydrodibenzo[a,d]cyclooctene, m.p. 148°-149° C., and 2-fluoro-6,12-dioxo-5,6,7,12-tetrahydrodibenzo[a,d]cyclooctene.